![molecular formula C19H33N3O2S2 B4119048 4-{[(dihexylamino)carbonothioyl]amino}benzenesulfonamide](/img/structure/B4119048.png)
4-{[(dihexylamino)carbonothioyl]amino}benzenesulfonamide
Overview
Description
4-{[(dihexylamino)carbonothioyl]amino}benzenesulfonamide, also known as DCDHBS, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
4-{[(dihexylamino)carbonothioyl]amino}benzenesulfonamide has been widely studied for its potential applications in various scientific fields. One of its primary applications is in the development of fluorescent sensors for the detection of metal ions. 4-{[(dihexylamino)carbonothioyl]amino}benzenesulfonamide can selectively bind to metal ions such as copper and nickel, leading to changes in its fluorescence properties that can be detected and quantified.
In addition to its use as a fluorescent sensor, 4-{[(dihexylamino)carbonothioyl]amino}benzenesulfonamide has also been studied for its potential as a therapeutic agent in the treatment of cancer. Studies have shown that 4-{[(dihexylamino)carbonothioyl]amino}benzenesulfonamide can inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death, and disrupting the cell cycle.
Mechanism of Action
The mechanism of action of 4-{[(dihexylamino)carbonothioyl]amino}benzenesulfonamide is not fully understood, but studies suggest that it may act by binding to metal ions and disrupting their normal function. This can lead to a cascade of events that ultimately results in the inhibition of cancer cell growth and the induction of apoptosis.
Biochemical and Physiological Effects
4-{[(dihexylamino)carbonothioyl]amino}benzenesulfonamide has been shown to have a range of biochemical and physiological effects, including the inhibition of cancer cell growth, induction of apoptosis, and disruption of the cell cycle. Additionally, 4-{[(dihexylamino)carbonothioyl]amino}benzenesulfonamide has been shown to selectively bind to metal ions such as copper and nickel, leading to changes in its fluorescence properties that can be detected and quantified.
Advantages and Limitations for Lab Experiments
One of the primary advantages of 4-{[(dihexylamino)carbonothioyl]amino}benzenesulfonamide is its potential as a fluorescent sensor for the detection of metal ions. Its ability to selectively bind to metal ions and undergo changes in fluorescence properties makes it a valuable tool for researchers in various fields.
However, there are also limitations to the use of 4-{[(dihexylamino)carbonothioyl]amino}benzenesulfonamide in lab experiments. One of the main limitations is its potential toxicity, particularly in high concentrations. Additionally, 4-{[(dihexylamino)carbonothioyl]amino}benzenesulfonamide may not be suitable for all types of experiments, and further research is needed to fully understand its potential applications and limitations.
Future Directions
There are many potential future directions for research on 4-{[(dihexylamino)carbonothioyl]amino}benzenesulfonamide. One area of focus is the development of new and improved fluorescent sensors for the detection of metal ions, including the optimization of 4-{[(dihexylamino)carbonothioyl]amino}benzenesulfonamide-based sensors for specific applications.
Another area of interest is the continued study of 4-{[(dihexylamino)carbonothioyl]amino}benzenesulfonamide as a potential therapeutic agent in the treatment of cancer. Further research is needed to fully understand its mechanism of action and potential applications in cancer treatment.
Overall, 4-{[(dihexylamino)carbonothioyl]amino}benzenesulfonamide is a promising compound with a wide range of potential applications in scientific research. Further studies and research are needed to fully understand its properties and potential applications in various fields.
properties
IUPAC Name |
1,1-dihexyl-3-(4-sulfamoylphenyl)thiourea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H33N3O2S2/c1-3-5-7-9-15-22(16-10-8-6-4-2)19(25)21-17-11-13-18(14-12-17)26(20,23)24/h11-14H,3-10,15-16H2,1-2H3,(H,21,25)(H2,20,23,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FBTGQQFDKFEQHD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCN(CCCCCC)C(=S)NC1=CC=C(C=C1)S(=O)(=O)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H33N3O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(Dihexylcarbamothioyl)amino]benzenesulfonamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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